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For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of commercial sources for high-purity
Gibberellin A1 (GA1), a bioactive gibberellin crucial for various plant development processes.
Detailed application notes and experimental protocols are included to guide researchers in
utilizing GAL1 for their studies.

Introduction to Gibberellin A1

Gibberellin Al is a tetracyclic diterpenoid plant hormone that plays a pivotal role in regulating
a wide array of physiological and developmental processes in plants.[1][2] As a biologically
active gibberellin, GA1 is instrumental in promoting stem elongation, seed germination,
dormancy breaking, and the transition from vegetative to flowering stages.[1][3][4][5] Its
mechanism of action involves a complex signaling pathway that ultimately leads to the
degradation of DELLA proteins, which are negative regulators of gibberellin responses.[6][7][8]
[9][10] Understanding the role and signaling of GA1 is fundamental for advancements in plant
biology, agriculture, and the development of plant growth regulators.

Commercial Sources of High-Purity Gibberellin Al

A critical aspect of conducting reliable and reproducible research with GA1 is the availability of
high-purity commercial sources. Several reputable suppliers offer GA1 suitable for research
and analytical purposes. The following table summarizes key quantitative data from some of
these vendors to facilitate easy comparison.
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Catalog Available

Supplier Purity . Format
Number Quantities
- 1 mg, 5mg, 25 -~
LGC Standards TRC-G377495 Not specified Not specified
mg
1 mg, 5mg, 10
MedchemExpres )
HY-N7443 96.75% mg, 50 mg, 100 Solid
s
mg
United States White to off-white
_ _ 164285 =297% (HPLC) 1mg _
Biological solid
Cayman )
] 34291 >90% 1 mg, 5 mg A solid
Chemical
MedKoo 465318 >98% 1 mg, 5 mg Solid powder
. 1mg, 2mg, 5 .
Olchemim 012 2491 > 90% (HPLC) Crystalline
mg

Gibberellin A1 Signaling Pathway

The canonical signaling pathway for gibberellins, including GA1, involves a series of molecular
interactions that relieve the repression of growth-promoting genes. In the absence of GAL,
DELLA proteins, a class of nuclear transcriptional regulators, bind to and inactivate
transcription factors, thereby inhibiting plant growth.[6][8][9] The binding of GAL1 to its soluble
receptor, GIBBERELLIN INSENSITIVE DWARF1 (GID1), triggers a conformational change in
GID1.[6][7][11] This GA1-GID1 complex then interacts with the DELLA protein.[6][10][11] This
interaction leads to the recruitment of an F-box protein (SLY1 in Arabidopsis or GID2 in rice),
which is part of an SCF E3 ubiquitin ligase complex.[7][8][12] The SCF complex
polyubiquitinates the DELLA protein, targeting it for degradation by the 26S proteasome.[7][9]
[13] The degradation of DELLA proteins releases the sequestered transcription factors,
allowing them to activate the expression of GA-responsive genes, which in turn promote
various growth and developmental processes.[6]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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